Cas no 1261887-84-6 (3-Fluoro-3'-(trifluoromethyl)biphenyl-4-acetic acid)

• Product Name: 3-Fluoro-3'-(trifluoromethyl)biphenyl-4-acetic acid
• CAS No: 1261887-84-6
• MF: C₁₅H₁₀F₄O₂
• MW: 298.232318401337
• CID: 4995133
• Update Time: 2025-10-30

3-Fluoro-3'-(trifluoromethyl)biphenyl-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-3'-(trifluoromethyl)biphenyl-4-acetic acid
• 2-(3-Fluoro-3'-(trifluoromethyl)-[1,1'-biphenyl]-4-yl)acetic acid

• Inchi： 1S/C15H10F4O2/c16-13-7-10(4-5-11(13)8-14(20)21)9-2-1-3-12(6-9)15(17,18)19/h1-7H,8H2,(H,20,21)
• InChI Key： RAGBPPHEVYYPGV-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CC(=O)O)C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 369
• XLogP3: 4
• Topological Polar Surface Area: 37.3

Additional information on 3-Fluoro-3'-(trifluoromethyl)biphenyl-4-acetic acid

Professional Introduction to 3-Fluoro-3'-(trifluoromethyl)biphenyl-4-acetic Acid (CAS No. 1261887-84-6)

3-Fluoro-3'-(trifluoromethyl)biphenyl-4-acetic acid, with the chemical identifier CAS No. 1261887-84-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of biphenyl derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The presence of both fluoro and trifluoromethyl substituents in its molecular structure imparts unique electronic and steric properties, making it a valuable candidate for further exploration.

The molecular structure of 3-Fluoro-3'-(trifluoromethyl)biphenyl-4-acetic acid consists of two benzene rings connected by a single carbon-carbon bond, with specific functional groups attached to each ring. The fluoro group is attached to the third carbon of the first benzene ring, while the trifluoromethyl group is positioned on the third carbon of the second benzene ring. Additionally, the fourth carbon of the first benzene ring bears an acetic acid moiety. This arrangement results in a molecule with a high degree of complexity and potential for interactions with biological targets.

In recent years, there has been a growing interest in biphenyl derivatives due to their demonstrated efficacy in various therapeutic areas. The introduction of halogenated substituents, such as fluoro and trifluoromethyl, has been particularly influential in enhancing the pharmacological properties of these compounds. These substituents can modulate lipophilicity, metabolic stability, and binding affinity, thereby improving drug candidates' overall performance.

The acetic acid moiety in 3-Fluoro-3'-(trifluoromethyl)biphenyl-4-acetic acid also contributes to its potential biological activity. Acetic acid derivatives are well-known for their role as signaling molecules and have been extensively studied for their effects on various physiological processes. The combination of these functional groups suggests that this compound may exhibit multiple modes of action, making it a promising candidate for further investigation.

Recent research has highlighted the importance of biphenyl derivatives in the development of novel therapeutics. For instance, studies have shown that certain biphenyl compounds can inhibit specific enzymes involved in cancer progression or modulate neurotransmitter receptors. The unique structural features of 3-Fluoro-3'-(trifluoromethyl)biphenyl-4-acetic acid position it as a potential lead compound for such applications. Its ability to interact with biological targets may be exploited to develop drugs that address unmet medical needs.

The synthesis of 3-Fluoro-3'-(trifluoromethyl)biphenyl-4-acetic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of fluorine and trifluoromethyl groups often necessitates specialized synthetic methodologies to ensure high yield and purity. Advances in synthetic chemistry have made it possible to access complex halogenated biphenyl derivatives more efficiently, opening up new avenues for drug discovery.

The pharmacokinetic properties of 3-Fluoro-3'-(trifluoromethyl)biphenyl-4-acetic acid are also subjects of interest. The presence of fluorine and trifluoromethyl groups can influence metabolic pathways, leading to variations in bioavailability and duration of action. Understanding these properties is crucial for optimizing drug candidates and ensuring their efficacy in vivo. Computational modeling and experimental studies are often employed to predict and verify these pharmacokinetic behaviors.

In conclusion, 3-Fluoro-3'-(trifluoromethyl)biphenyl-4-acetic acid represents a significant advancement in the field of organic chemistry and pharmaceutical research. Its unique structural features and potential biological activities make it a compelling candidate for further exploration. As research continues to uncover new applications for biphenyl derivatives, compounds like this one will play a crucial role in shaping the future of drug development.